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Compound of Interest

Compound Name: N-Isobutyrylglycine-d2

Cat. No.: B12408185 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe working environment and

regulatory compliance. This guide provides essential safety and logistical information for the

disposal of N-Isobutyrylglycine-d2, a deuterated derivative of N-Isobutyrylglycine. While the

safety data sheet (SDS) for N-Isobutyrylglycine-d2 may classify it as a non-hazardous

substance, the analogous non-deuterated compound, N-Isobutyrylglycine, is associated with

potential hazards, including oral toxicity, skin and eye irritation, and respiratory tract irritation.[1]

[2] Therefore, a cautious approach to disposal is recommended.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. This includes safety goggles with side-shields, protective gloves, and

impervious clothing.[1][3] All handling of N-Isobutyrylglycine-d2 should be conducted in a

well-ventilated area, preferably within a laboratory fume hood, to avoid inhalation of any dust or

aerosols.[1][2][3] An accessible safety shower and eye wash station are mandatory in the work

area.[1][3]

In case of exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

ensuring to lift the eyelids to rinse thoroughly. Seek prompt medical attention.[3]
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Skin Contact: Wash the affected area with plenty of soap and water. Remove any

contaminated clothing and consult a physician.[2][3]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer artificial

respiration (avoiding mouth-to-mouth) and seek immediate medical help.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or

poison control center immediately.[3][4]

Quantitative Data Summary
The following table summarizes key quantitative data for N-Isobutyrylglycine and its deuterated

form. It is important to note that while the deuterated version is listed as non-hazardous by one

supplier, the properties of the parent compound should be considered for safe handling and

disposal.

Property N-Isobutyrylglycine
N-
Isobutyrylglycine-
d2

Data Source

Molecular Formula C6H11NO3 C6H9D2NO3 [1],[3]

Molecular Weight ~145.16 g/mol ~147.17 g/mol [5],[6]

Appearance Solid
White to off-white

solid
[1],[6]

Melting Point 104-106 °C 116 - 119 °C [1],[2]

Boiling Point 368 °C at 760 mmHg No data available [1]

Density 1.129 g/cm3 No data available [1]

Storage Temperature
Inert atmosphere, 2-

8°C

Powder: -20°C (3

years), 4°C (2 years)
,[6]

Step-by-Step Disposal Protocol
Given the potential hazards associated with the non-deuterated form, N-Isobutyrylglycine-d2
waste should be managed as a chemical waste stream. Do not dispose of this compound down
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the sanitary sewer unless explicitly permitted by your institution's environmental health and

safety (EHS) office.

Experimental Protocol for Waste Neutralization and Disposal:

Waste Collection:

Collect all solid N-Isobutyrylglycine-d2 waste, including contaminated consumables

(e.g., weigh boats, pipette tips), in a clearly labeled, sealed container. The label should

include the chemical name ("N-Isobutyrylglycine-d2 Waste"), the approximate amount,

and the date.

Collect any solutions containing N-Isobutyrylglycine-d2 in a separate, compatible, and

clearly labeled liquid waste container.

Neutralization (for acidic or basic solutions):

If the waste is in an acidic or basic solution, it should be neutralized before disposal.

Work in a fume hood and wear appropriate PPE.

For acidic solutions, slowly add a dilute base (e.g., 1M sodium bicarbonate) while

monitoring the pH with pH paper.

For basic solutions, slowly add a dilute acid (e.g., 1M hydrochloric acid) while monitoring

the pH.

Aim for a final pH between 6 and 9.[7]

Final Disposal:

Once collected and neutralized (if necessary), the waste containers should be handed

over to your institution's EHS department for final disposal.

Most chemical waste of this nature is incinerated at a licensed hazardous waste treatment,

storage, and disposal facility.[7]

Follow all institutional and local regulations for chemical waste disposal.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of N-Isobutyrylglycine-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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